Cas no 1706443-85-7 (4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide)

• Product Name: 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide
• CAS No: 1706443-85-7
• MF: C₁₄H₁₁Cl₂IN₂O₂
• MW: 437.059813737869
• CID: 5843461
• PubChem ID: 91682061
• Update Time: 2025-06-14

4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide
• Benzoic acid, 4-[(2,4-dichlorophenyl)methoxy]-3-iodo-, hydrazide
• AKOS025131515
• 4-((2,4-Dichlorobenzyl)oxy)-3-iodobenzohydrazide
• 4-[(2,4-dichlorobenzyl)oxy]-3-iodobenzohydrazide
• 1706443-85-7

• Inchi： 1S/C14H11Cl2IN2O2/c15-10-3-1-9(11(16)6-10)7-21-13-4-2-8(5-12(13)17)14(20)19-18/h1-6H,7,18H2,(H,19,20)
• InChI Key： JEJPDWGDDZCNQL-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(OCC2=CC=C(Cl)C=C2Cl)C(I)=C1

Computed Properties

• Exact Mass: 435.92423g/mol
• Monoisotopic Mass: 435.92423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.764±0.06 g/cm3(Predicted)
• pka: 11.84±0.10(Predicted)

Additional information on 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide

Comprehensive Overview of 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide (CAS No. 1706443-85-7)

4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide (CAS No. 1706443-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzyloxy and iodo functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a dichloro-benzyl moiety with a benzoic acid hydrazide backbone, offering versatile reactivity for synthetic modifications.

In recent years, the demand for halogenated aromatic compounds like 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide has surged due to their role in developing novel antimicrobial agents and enzyme inhibitors. The compound's iodo-substituted aromatic ring enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the growing interest in sustainable synthesis and green chemistry, as researchers seek eco-friendly methods to produce such complex molecules.

The compound's CAS No. 1706443-85-7 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its potential as a scaffold for drug design is underscored by its ability to interact with biological targets, such as proteins and receptors. This has led to investigations into its bioactivity, particularly in the context of infectious diseases and metabolic disorders, which are high-priority areas in global health research.

From a technical perspective, 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide exhibits notable stability under standard laboratory conditions, making it suitable for long-term storage and large-scale synthesis. Its solubility profile in common organic solvents, such as DMSO and ethanol, facilitates its use in various experimental setups. These properties are critical for researchers focusing on high-throughput screening and structure-activity relationship (SAR) studies.

The compound's synthetic versatility also makes it a valuable intermediate in the preparation of more complex derivatives. For instance, its hydrazide group can be readily converted into heterocyclic compounds, which are prevalent in many FDA-approved drugs. This adaptability resonates with the current trend of fragment-based drug discovery, where small molecular fragments are optimized to enhance binding affinity and selectivity.

In the context of SEO optimization, keywords like "iodo-benzoic acid derivatives", "dichloro-benzyloxy compounds", and "CAS 1706443-85-7 applications" are frequently queried by chemists and industry professionals. Addressing these search trends, this article highlights the compound's multidisciplinary applications, bridging gaps between academic research and industrial innovation.

Looking ahead, 4-(2,4-Dichloro-benzyloxy)-3-iodo-benzoic acid hydrazide is poised to play a pivotal role in advancing precision medicine and targeted therapies. Its unique structural features and customizable reactivity align with the broader shift toward personalized healthcare solutions. As such, this compound represents a promising avenue for future scientific breakthroughs, particularly in addressing unmet medical needs.